Cas no 1381960-58-2 (4,4,5,5-Tetramethyl-2-4-(4-methylphenyl)phenyl-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-4-(4-methylphenyl)phenyl-1,3,2-dioxaborolane
• CAS No: 1381960-58-2
• MF: C₁₉H₂₃BO₂
• MW: 294.195725679398
• MDL: MFCD22192469
• CID: 2157063
• PubChem ID: 69055957
• Update Time: 2025-04-21

4,4,5,5-Tetramethyl-2-4-(4-methylphenyl)phenyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-[4-(4-methylphenyl)phenyl]-1,3,2-dioxaborolane
• CS-0177214
• BS-21369
• 1381960-58-2
• 4,4,5,5-Tetramethyl-2-(4'-methyl-[1,1'-biphenyl]-4-yl)-1,3,2-dioxaborolane
• 4,4,5,5-TETRAMETHYL-2-{4'-METHYL-[1,1'-BIPHENYL]-4-YL}-1,3,2-DIOXABOROLANE
• 4-(4-Methylphenyl)phenylboronic Acid Pinacol Ester
• SCHEMBL4470995
• MFCD22192469
• 4,4,5,5-Tetramethyl-2-(4'-methyl[1,1'-biphenyl]-4-yl)-1,3,2-dioxaborolane
• N10704
• 4'-METHYL-4-BIPHENYLBORONIC ACID PINACOL ESTER
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(4'-methyl[1,1'-biphenyl]-4-yl)-
• DTXSID90739615
• DB-241462
• AKOS025293620
• 4,4,5,5-Tetramethyl-2-4-(4-methylphenyl)phenyl-1,3,2-dioxaborolane

• MDL： MFCD22192469
• Inchi： 1S/C19H23BO2/c1-14-6-8-15(9-7-14)16-10-12-17(13-11-16)20-21-18(2,3)19(4,5)22-20/h6-13H,1-5H3
• InChI Key： ZATGPSLHJMDVSV-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C3C=CC(C)=CC=3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 294.1791101g/mol
• Monoisotopic Mass: 294.1791101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives